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Compound of Interest

Compound Name:
Tetrapropylammonium

tetrafluoroborate

CAS No.: 338-38-5

Cat. No.: B1584506

Get Quote

Tetrapropylammonium tetrafluoroborate, often abbreviated as TPA-BF4, is a quaternary

ammonium salt that has carved a significant niche in various scientific domains, from advanced

energy storage to nuanced organic synthesis.[1] Comprising a central nitrogen atom bonded to

four propyl groups, forming the tetrapropylammonium cation ((CH₃CH₂CH₂)₄N⁺), and a

tetrafluoroborate anion (BF₄⁻), this compound's utility is deeply rooted in its physicochemical

properties.[2][3] Its high solubility in organic solvents, commendable thermal stability, and a

wide electrochemical window make it an invaluable tool for researchers.[1] This guide,

designed for scientists and drug development professionals, provides a comprehensive

overview of tetrapropylammonium tetrafluoroborate, delving into its core properties,

synthesis, applications, and safety protocols, thereby offering a holistic understanding of its role

in modern research.

Core Physicochemical Properties
Tetrapropylammonium tetrafluoroborate typically presents as a colorless or white crystalline

solid.[1] Its stability under a range of conditions and solubility in various organic solvents are

key to its widespread use.[1][4] A summary of its key quantitative properties is presented below.
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Property Value Source(s)

Molecular Formula C₁₂H₂₈BF₄N [1][2][4]

Molar Mass 273.16 g/mol [1][2][4]

Melting Point 245-247 °C [1][4][5]

Density 1.115 g/cm³ [4][5]

Appearance
Colorless or white crystalline

solid
[1]

Solubility
Soluble in water and organic

solvents
[4]

The large, non-polar tetrapropylammonium cation contributes significantly to the salt's solubility

in organic media, a critical factor for its application in non-aqueous electrochemistry. The

tetrafluoroborate anion is known for its electrochemical stability, which is crucial for applications

requiring a wide potential window where the electrolyte itself does not undergo oxidation or

reduction.[6]

Molecular Structure Visualization
Caption: Molecular structure of Tetrapropylammonium tetrafluoroborate.

Synthesis of Tetrapropylammonium
Tetrafluoroborate
The synthesis of tetrapropylammonium tetrafluoroborate is typically achieved through a

straightforward acid-base reaction between tetrapropylammonium hydroxide and fluoroboric

acid. An alternative and common laboratory-scale synthesis involves the metathesis reaction

between a tetrapropylammonium halide (e.g., bromide) and a source of tetrafluoroborate, such

as fluoroboric acid or a metal tetrafluoroborate salt.[4][7] The choice of precursors is often

dictated by their commercial availability and the desired purity of the final product.

Synthesis Workflow Diagram
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Caption: A generalized workflow for the synthesis of TPA-BF4.

Experimental Protocol: Synthesis from
Tetrapropylammonium Bromide and Fluoroboric Acid
This protocol describes a common method for the synthesis of tetrapropylammonium
tetrafluoroborate.
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Dissolution of Reactants: In a well-ventilated fume hood, dissolve tetrapropylammonium

bromide in a minimal amount of deionized water in a suitable flask equipped with a magnetic

stirrer.

Reaction: While stirring, slowly add a stoichiometric equivalent of aqueous fluoroboric acid

(typically 48-50%) to the tetrapropylammonium bromide solution. The reaction is generally

exothermic, so controlled addition is recommended.

Precipitation and Isolation: The product, tetrapropylammonium tetrafluoroborate, is less

soluble in the aqueous medium than the starting materials and will precipitate out. The

precipitation can be further encouraged by cooling the mixture in an ice bath. Collect the

solid product by vacuum filtration.

Washing: Wash the collected solid with small portions of cold deionized water to remove any

unreacted starting materials and byproducts.

Purification: For higher purity, the crude product can be recrystallized from a suitable solvent

system, such as a mixture of methanol and diethyl ether.

Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Key Applications in Research and Development
The unique properties of tetrapropylammonium tetrafluoroborate have led to its use in a

variety of applications.

Supporting Electrolyte in Electrochemistry
A primary application of tetrapropylammonium tetrafluoroborate is as a supporting

electrolyte in non-aqueous electrochemistry.[1][3] Its role is to provide ionic conductivity to the

solution while remaining electrochemically inert over a wide potential range.[8] This is crucial

for studying the redox behavior of electroactive species without interference from the electrolyte

itself. Its good solubility in common organic solvents like acetonitrile and dimethylformamide

makes it a versatile choice for a wide array of electrochemical investigations.[1][4]
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Experimental Protocol: Cyclic Voltammetry using TPA-
BF4 as a Supporting Electrolyte
This protocol outlines the use of TPA-BF4 in a typical cyclic voltammetry experiment.

Electrolyte Solution Preparation: Prepare a 0.1 M solution of tetrapropylammonium
tetrafluoroborate in an anhydrous, high-purity organic solvent (e.g., acetonitrile). Ensure all

glassware is thoroughly dried to prevent water contamination.

Analyte Addition: Add the electroactive species of interest to the electrolyte solution to

achieve the desired concentration (typically in the millimolar range).

Electrochemical Cell Setup: Assemble a three-electrode electrochemical cell. This typically

consists of a working electrode (e.g., glassy carbon, platinum), a reference electrode (e.g.,

Ag/AgCl or a pseudo-reference electrode), and a counter electrode (e.g., platinum wire).

Deaeration: Purge the solution with an inert gas (e.g., nitrogen or argon) for at least 10-15

minutes to remove dissolved oxygen, which can interfere with electrochemical

measurements.

Cyclic Voltammetry Measurement: Connect the electrodes to a potentiostat and perform the

cyclic voltammetry experiment by scanning the potential over the desired range. The

resulting voltammogram will reveal the redox properties of the analyte.

Electrochemical Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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